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Compound of Interest

Compound Name: Zinc nitrate hydrate

Cat. No.: B12062164

Introduction

Zinc nitrate, with the chemical formula Zn(NOs)z, is an inorganic salt that serves as a versatile
and essential reagent in various chemical applications, particularly within educational and
research settings.[1][2][3] It is a colorless, crystalline solid that is highly deliquescent, meaning
it readily absorbs moisture from the atmosphere.[1][3] Consequently, it is most commonly
available and used in its hydrated form, primarily as zinc nitrate hexahydrate, Zn(NOs)2:6H20.
[1] Its high solubility in water and alcohol makes it an excellent source of zinc ions for a
multitude of reactions.[1][2]

This guide provides an in-depth technical overview of zinc nitrate hydrate, focusing on its
properties, safety protocols, and its application in key educational chemistry experiments. The
content is tailored for researchers, scientists, and professionals in drug development who may
utilize these fundamental concepts in more advanced applications.

Physicochemical Properties

Zinc nitrate is typically encountered as the hexahydrate.[1] The physical and chemical
properties of zinc nitrate and its common hydrates are crucial for its proper handling, storage,
and application in experimental setups.

Table 1: Physicochemical Properties of Zinc Nitrate and its Hydrates

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b12062164?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Zinc_nitrate
https://amizaraspecialitychemicals.co.in/zinc-nitrate-color-a-key-to-understanding-chemical-reactions/
https://www.vedantu.com/chemistry/zinc-nitrate
https://en.wikipedia.org/wiki/Zinc_nitrate
https://www.vedantu.com/chemistry/zinc-nitrate
https://en.wikipedia.org/wiki/Zinc_nitrate
https://en.wikipedia.org/wiki/Zinc_nitrate
https://amizaraspecialitychemicals.co.in/zinc-nitrate-color-a-key-to-understanding-chemical-reactions/
https://www.benchchem.com/product/b12062164?utm_src=pdf-body
https://en.wikipedia.org/wiki/Zinc_nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Anhydrous Trihydrate Hexahydrate
Property
(Zn(NO3)2) (Zn(NO3)2-3H20) (Zn(NO3)2-6H20)
Molar Mass 189.36 g/mol [1] 243.41 g/mol 297.49 g/mol [1][4]
Colorless, Colorless to white
Appearance deliguescent crystalline solid[4][5]
crystals[1] [6]
Density 2.065 g/cm3[1][4][5]
) ) 36.4 °C (97.5 °F)[1][4]
Melting Point 110 °C (230 °F)[1] 45.5 °C (113.9 °F)[1] 5]
- . Decomposes at ~125
Boiling Point Decomposes Decomposes

°C (257 °F)[1][41[7]

Solubility in Water

118.8 g/100 mL at 20
°C[8]

327 g/100 mL at 40
°C[1]

184.3 g/100 mL at 20
°C[1][5][°]

Solubility in Alcohol

Very soluble[1]

Soluble[1][9]

Safety and Handling

Zinc nitrate is a strong oxidizing agent and can intensify fires.[7][10][11][12] Contact with

combustible materials may lead to ignition.[10] It is also harmful if swallowed and causes skin
and serious eye irritation.[7][10][11][12]

Table 2: GHS Hazard and Safety Information for Zinc Nitrate Hexahydrate
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Category

Information

GHS Pictograms

(Oxidizer), (Exclamation Mark)

Signal Word

Danger[5][7][10]

Hazard Statements

H272: May intensify fire; oxidizer.[5][7][11]
H302: Harmful if swallowed.[5][7][11] H315:
Causes skin irritation.[5][7][11] H319: Causes
serious eye irritation.[5][7][11] H335: May cause
respiratory irritation.[7][11]

Precautionary Statements

P210: Keep away from heat/sparks/open
flames/hot surfaces. — No smoking.[7] P220:
Keep/Store away from clothing/combustible
materials.[7][11][12] P280: Wear protective
gloves/protective clothing/eye protection/face
protection.[7] P301+P312: IF SWALLOWED:
Call a POISON CENTER or doctor/physician if
you feel unwell.[7] P305+P351+P338: IF IN
EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[7]

Store in a dry, well-ventilated place.[10][11]

Storage Keep container tightly closed.[10][11] Keep
away from combustible materials.[13]
Dispose of contents/container in accordance
) with local/regional/national/international
Disposal

regulations. Offer surplus and non-recyclable

solutions to a licensed disposal company.[14]

Key Educational Experiments

Zinc nitrate hydrate is a key reagent in several fundamental chemistry experiments that

demonstrate principles of synthesis, thermal decomposition, and electrochemistry.
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Synthesis of Zinc Oxide (ZnO) Nanoparticles via
Precipitation

This experiment demonstrates the synthesis of nanomaterials from a simple inorganic
precursor. Zinc oxide nanoparticles are synthesized by the chemical precipitation of zinc
hydroxide from a zinc nitrate solution, followed by thermal decomposition (calcination).[15][16]

----------------------------

Click to download full resolution via product page

Caption: Workflow for the synthesis of ZnO nanoparticles.

Experimental Protocol:

o Reagent Preparation:

o Prepare a 0.2 M aqueous solution of zinc nitrate hexahydrate (Zn(NO3)2-6H20).[15]

o Prepare a 0.4 M aqueous solution of sodium hydroxide (NaOH).[15]

» Precipitation:

o Place the zinc nitrate solution in a beaker on a magnetic stirrer and stir vigorously.[15]

o Slowly add the sodium hydroxide solution dropwise to the zinc nitrate solution. A white
precipitate of zinc hydroxide (Zn(OH)2) will form immediately.[15] The overall reaction is:
Zn(NO3)2 + 2NaOH — Zn(OH)2 (s) + 2NaNOs.[16]

e Aging and Washing:

o Continue stirring the suspension for approximately 2 hours to age the precipitate.[15][17]
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o Collect the precipitate by centrifugation.[15]

o Discard the supernatant and wash the precipitate by resuspending it in deionized water
and centrifuging again. Repeat this washing step at least three times to remove residual
ions.[15]

e Drying and Calcination:

o Dry the washed precipitate in an oven at 60-80°C overnight to obtain a fine white powder
of the zinc hydroxide precursor.[15][17]

o Place the dried powder in a ceramic crucible and heat it in a muffle furnace at a
temperature between 300-500°C.[18] This step decomposes the zinc hydroxide into zinc
oxide and water vapor (Zn(OH)2 - ZnO + H20).[16]

Thermal Decomposition of Zinc Nitrate Hexahydrate

Heating zinc nitrate demonstrates a classic decomposition reaction, yielding a solid metal oxide
and gaseous nitrogen oxides. This experiment is a powerful illustration of redox reactions and
the effect of heat on inorganic salts.

Zn(NOs3)2:6H20 (s)
(Colorless Crystals)

Products

Solid Residue |Gaseous Products

2Zn0 (s) 4NO2 (9)
(White/Yellow Solid) (Brown Gas)

02 (9)

(Colorless Gas)
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Caption: Logical flow of thermal decomposition.
Experimental Protocol:

o Caution: This experiment must be performed in a well-ventilated fume hood as toxic nitrogen

dioxide gas is produced.
e Setup:

o Place a small amount (e.g., 2-3 grams) of zinc nitrate hexahydrate into a heat-resistant

test tube.

o Clamp the test tube at an angle to prevent any ejected material from being directed
towards the operator.

e Heating:
o Gently heat the test tube using a Bunsen burner.

o Initially, the solid will melt in its water of hydration around 36°C, and then the water will boil
off.[1]

o Decomposition:

o Upon stronger heating to temperatures above 300°C, the anhydrous zinc nitrate will

decompose.[18]
o Observe the evolution of a brown gas, which is nitrogen dioxide (NO2).[3][18]

o A glowing splint test can be used to confirm the presence of oxygen (O2), which will cause
the splint to relight.

o A white or yellowish solid residue of zinc oxide (ZnO) will remain in the test tube.[3][18]

e Reaction Equation:
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o The overall decomposition reaction is: 2Zn(NOs)2(s) — 2ZnO(s) + 4NO2z(g) + O2(9g).[3][18]

Construction of a Voltaic (Electrochemical) Cell

A voltaic cell using zinc nitrate demonstrates the principles of electrochemistry, including
oxidation-reduction, electron flow, and the generation of electric potential. A common setup
involves a zinc/zinc nitrate half-cell connected to a copper/copper sulfate half-cell.

0.1 M Zn(NOs)2 Solution
(Zn2* ions)

e~ flow

Voltmeter Zn - Zn?* + 2e- Salt Bridge (KNO3)

e~ flow

Cathode (Reduction)

0.1 M CuSOa Solution

Copper Electrode (Cu (Cuz* ions)

Cuzt* +2e~ - Cu

Click to download full resolution via product page

Caption: Schematic of a Zn-Cu voltaic cell.

Experimental Protocol:
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Materials and Setup:

o Two beakers.

[¢]

A strip of zinc metal and a strip of copper metal (electrodes).[19]

[¢]

0.1 M zinc nitrate (Zn(NOs)2) solution and 0.1 M copper(ll) sulfate (CuSOa) solution.[19]

[e]

A salt bridge (e.qg., filter paper soaked in a potassium nitrate (KNO3s) solution).[19]

o

A voltmeter with alligator clips.
Half-Cell Preparation:

o Fill one beaker with the 0.1 M Zn(NO3)2 solution and place the zinc strip in it. This is the
anode half-cell.[19]

o Fill the second beaker with the 0.1 M CuSOa solution and place the copper strip in it. This
is the cathode half-cell.[19]

Assembling the Cell:

o Connect the two beakers with the salt bridge, ensuring the ends of the filter paper are
immersed in the solutions.[19][20]

o Connect the zinc electrode to the negative terminal of the voltmeter and the copper
electrode to the positive terminal.[19]

Measurement and Observation:

o Record the voltage reading on the voltmeter. The standard cell potential (E°cell) for this
cellis +1.10 V.

o The zinc electrode (anode) will be consumed as Zn is oxidized to Zn2*.[19]
o The copper electrode (cathode) will grow as Cu2* ions are reduced to solid Cu.

Half-Reactions:
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o Anode (Oxidation): Zn(s) — Zn2*(aq) + 2e~

[e]

Cathode (Reduction): Cu?*(aq) + 2e~ - Cu(s)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Zinc Nitrate Hydrate for
Educational Chemistry Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12062164#zinc-nitrate-hydrate-for-educational-
chemistry-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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